Cas no 55973-81-4 (Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro-)
55973-81-4 structure
Product Name:Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro-
CAS No:55973-81-4
MF:C11H16N2O5
MW:256.255143165588
CID:350187
PubChem ID:71444915
Update Time:2025-04-19
Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro-
- 4-[2-(2-methoxyethoxy)ethoxy]-2-nitroaniline
- 55973-81-4
- DTXSID90853663
-
- Inchi: 1S/C11H16N2O5/c1-16-4-5-17-6-7-18-9-2-3-10(12)11(8-9)13(14)15/h2-3,8H,4-7,12H2,1H3
- InChI Key: JJPQLGZBXIOOSX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCOCCOC
Computed Properties
- Exact Mass: 256.10598
- Monoisotopic Mass: 256.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 99.5Ų
Experimental Properties
- PSA: 96.85
Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
55973-81-4 (Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-nitro-) Related Products
- 616-86-4(4-Ethoxy-2-nitroaniline)
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- 3987-86-8(Benzenamine,4-butoxy-2-nitro-)
- 113475-65-3(4,5-Diethoxy-2-nitroaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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